Cas no 80018-23-1 ((6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one)

(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one structure
80018-23-1 structure
Product name:(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
CAS No:80018-23-1
MF:C17H17NOClBr
MW:366.67998
CID:1799452
PubChem ID:3061927

(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • (6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
    • (6E)-6-[(2-bromophenyl)-(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
    • 80018-23-1
    • Phenol, 2-((2-bromophenyl)(butylimino)methyl)-4-chloro-
    • 2-((2-Bromophenyl)(butylimino)methyl)-4-chlorophenol
    • 2-(Butylimino-(2-bromophenyl)methyl)-4-chlorophenol
    • Inchi: InChI=1S/C17H17BrClNO/c1-2-3-10-20-17(13-6-4-5-7-15(13)18)14-11-12(19)8-9-16(14)21/h4-9,11,21H,2-3,10H2,1H3
    • InChI Key: OAJNGLMFCYOFHO-UHFFFAOYSA-N
    • SMILES: CCCCN=C(C1=CC=CC=C1Br)C2=C(C=CC(=C2)Cl)O

Computed Properties

  • Exact Mass: 365.01820g/mol
  • Monoisotopic Mass: 365.01820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6Ų
  • XLogP3: 5.6

(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one Related Literature

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.